2-chloro-N-[3-(methylsulfonyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-(3-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C9H10ClNO3S/c1-15(13,14)8-4-2-3-7(5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: DESZRBKDEHWJOV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)NC(=O)CCl
• Molecular Formula: C9H10ClNO3S
• Molecular Weight: 247.70 g/mol
• CAS RN: 879319-38-7

Description

2-chloro-N-[3-(methylsulfonyl)phenyl]acetamide is a compound used for proteomics research. It has a molecular formula of C9H10ClNO3S and a molecular weight of 247.7.

Physical And Chemical Properties Analysis

2-chloro-N-[3-(methylsulfonyl)phenyl]acetamide is a solid at room temperature. It has a predicted boiling point of 515.2±50.0 °C and a predicted density of 1.409±0.06 g/cm3. Its pKa is predicted to be 12.09±0.70.

Scientific Research Applications

Environmental Health and Herbicide Metabolism

• Herbicide Metabolism : A study explored the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, highlighting the complex metabolic pathways that may involve carcinogenicity through DNA-reactive dialkylbenzoquinone imine formation. This research provides insights into the environmental and health impacts of these chemicals (Coleman et al., 2000).

Organic Chemistry and Chemical Synthesis

• Chemical Structure and Polarity : A study focused on the synthesis, polarity, and structure of 2-chloro-N-[2-(methylsulfanyl)phenyl]- and related compounds, offering insights into their conformations and chemical behaviors, which could inform further chemical synthesis and applications (Ishmaeva et al., 2015).

Antimicrobial Activity

• Antimicrobial Agents : Research aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents, indicating potential applications in developing new drugs and treatments for bacterial and fungal infections (Darwish et al., 2014).

Advanced Materials and Water Treatment

• Catalytic Degradation : An innovative study explored the use of amorphous Co(OH)2 nanocages as peroxymonosulfate activators for efficient degradation of acetaminophen in water treatment, demonstrating the potential for using such materials in addressing pharmaceutical contaminants in water (Qi et al., 2020).

Mechanism of Action

Target of Action

The primary targets of 2-chloro-N-[3-(methylsulfonyl)phenyl]acetamide are currently unknown . This compound is an organic molecule containing a chloride atom (Cl), an amide group (C=O-NH), a methyl sulfonyl group (SO2CH3), and an aromatic ring with the sulfonyl group attached at the third position (meta position)

Result of Action

The molecular and cellular effects of 2-chloro-N-[3-(methylsulfonyl)phenyl]acetamide’s action are currently unknown . These effects would be determined by the compound’s interaction with its targets and the subsequent changes in biochemical pathways.

Safety and Hazards

The compound is classified as dangerous, with hazard statements indicating it may be harmful if swallowed (H302), causes severe skin burns and eye damage (H314), and causes serious eye irritation (H319). Precautionary measures include wearing protective gloves/clothing/eye protection/face protection (P280), and specific procedures to follow if the compound is ingested, comes into contact with skin or eyes, or is inhaled.